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Compound of Interest

Compound Name: Orphine

Cat. No.: B10827559

Technical Guide on Orphenadrine

Disclaimer: The initial request concerned a compound named "Orphine." Extensive searches
in chemical and scientific databases did not yield any results for a compound with this name. It
is highly probable that this was a misspelling of "Orphenadrine.” Therefore, this technical guide
provides comprehensive information on Orphenadrine.

Orphenadrine is a centrally acting skeletal muscle relaxant and anticholinergic agent.[1][2] It is
structurally related to diphenhydramine and is used to alleviate discomfort and pain associated
with acute musculoskeletal conditions.[3][4] This document provides an in-depth overview of its
chemical properties, mechanism of action, pharmacokinetics, and relevant experimental
protocols.

Chemical Identification

Orphenadrine is available as a free base and in two common salt forms: citrate and
hydrochloride.
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. Orphenadrine (Free Orphenadrine Orphenadrine
Identifier . .
Base) Citrate Hydrochloride
N,N-dimethyl-2-[(2-
methylphenyl)- N,N-dimethyl-2-[(2-
N,N-dimethyl-2-[(2- yipheny) Y2 {
phenylmethoxylethan methylphenyl)-
methylphenyl)- ]
IUPAC Name amine;2- phenylmethoxylethan
phenylmethoxy]ethan ] ]
) hydroxypropane- amine;hydrochloride[7
amine[4][5] i )
1,2,3-tricarboxylic ]
acid[6]
Molecular Formula C1sH23NO[4][5] C24H31NOs[6][8] C1sH24CINO[7]
Molecular Weight 269.388 g/mol [4] 461.51 g/mol [9] 305.84 g/mol
CAS Number 83-98-7[5] 4682-36-4[10] 341-69-5[7]

Physicochemical Properties

Property

Orphenadrine Citrate

Melting Point

137°C[9]

Solubility (in DMSO)

92 mg/mL (199.34 mM)[10]

Appearance

White to Pale Beige Solid[9]

Pharmacokinetics
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Parameter Value

Bioavailability ~90%][4]

Protein Binding 20%[11]

Metabolism Extensively in the liver via demethylation[1][3]

N-demethylorphenadrine and N,N-

Metabolites

didemethylorphenadrine[3]
Half-Life 13-20 hours[1][4]
Excretion Primarily renal[1][11]
Onset of Action (Oral) 2-4 hours[11]
Duration of Action 4-6 hours[11]

Mechanism of Action and Signaling Pathways

Orphenadrine is considered a "dirty drug” due to its multiple mechanisms of action.[4] Its
primary effects are attributed to its anticholinergic, antihistaminic, and NMDA receptor
antagonist activities.[5][12]

¢ Anticholinergic Action: Orphenadrine blocks muscarinic acetylcholine receptors in the central
nervous system.[1][13] This is believed to be the primary mechanism for its muscle relaxant
effects by interfering with the transmission of nerve impulses from the spinal cord to the
muscles.[13] In conditions like Parkinson's disease, a dopamine deficiency leads to an
overstimulation of the cholinergic system, which is counteracted by orphenadrine's
anticholinergic effects.[3][5]

¢ Antihistaminic Action: It acts as a histamine H1 receptor antagonist.[5][13] This action
contributes to its overall therapeutic profile. The antagonism of H1 receptors can lead to a
reduction in the activity of the NF-kB immune response transcription factor through the
phospholipase C and phosphatidylinositol (PIP2) signaling pathways.[12]

 NMDA Receptor Antagonism: Orphenadrine also blocks N-methyl-D-aspartate (NMDA)
receptors, which may contribute to its analgesic properties.[1][5]
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Norepinephrine Reuptake Inhibition: It has been reported to inhibit the norepinephrine
transporter.[8]

Below is a diagram illustrating the primary signaling pathways affected by Orphenadrine.

Primary signaling pathways of Orphenadrine.

Experimental Protocols

A reported synthesis method involves the following steps:

N,N-dimethylethanolamine is slowly added to ortho-dimethylaminochloromethane in xylene
under a nitrogen atmosphere at a controlled temperature.[14]

After the reaction is complete, the mixture is cooled, and the solid precipitate is removed.[14]
The solvent (xylene) is removed under vacuum to yield crude Orphenadrine.[14]

The crude product is purified by forming the oxalate salt with oxalic acid in isopropanol,
followed by filtration and drying.[14]

The purified Orphenadrine oxalate is treated with a potassium hydroxide solution to liberate
the free base, which is then extracted with anhydrous ether.[14]

The ether extract is washed, dried, and the solvent is evaporated to obtain pure
Orphenadrine.[14]

To prepare the citrate salt, citric acid is dissolved in isopropanol, and the purified
Orphenadrine is slowly added with stirring.[14]

The precipitated white crystals of Orphenadrine citrate are washed with isopropanol and
dried.[14]

The workflow for the synthesis is depicted below.

Workflow for the synthesis of Orphenadrine Citrate.

A study investigating the analgesic effects of orphenadrine in combination with acetaminophen

involved the following protocol:
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e Study Design: A double-blind, randomized controlled trial.[15]
o Participants: 200 patients who had undergone oral surgery.[15]

e Treatment Groups:

[¢]

Orphenadrine (25 mg) + Acetaminophen (325 mg)

[e]

Orphenadrine (25 mg) alone

o

Acetaminophen (325 mg) alone

[¢]

Placebo[15]

o Data Collection: Pain intensity was recorded at 30 minutes, and at 1, 2, 4, and 6 hours post-
treatment.[15]

o Outcome Measures: Pain Intensity Difference (PID) and Sum of Pain Intensity Difference
(SPID) were calculated.[15]

A single-dose, two-period crossover study to assess the bioequivalence of two fixed-dose
Paracetamol/Orphenadrine combination preparations followed this protocol:

o Study Design: A single-center, open-label, randomized, 2-treatment, 2-sequence, 2-period
crossover study with a 7-day washout period.[16]

o Participants: Healthy volunteers under fasted conditions (10-hour fast).[16]

» Blood Sampling: Blood samples for pharmacokinetic analysis were collected at scheduled
intervals up to 72 hours after dosing.[16]

o Sample Processing: Blood samples were centrifuged, and the separated plasma was stored
frozen until analysis.[16]

e Analytical Method: Plasma concentrations of orphenadrine and paracetamol were quantified
using liquid chromatography-tandem mass spectrometry (LC-MS/MS), with diphenhydramine
used as an internal standard.[16]
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e Pharmacokinetic Parameters: AUCo-o0, AUCo-t, and Cmax were determined from the
plasma concentration-time profiles.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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